Cas no 1040644-22-1 (2-(2,4-dichlorophenoxy)-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]acetamide
• CAS No: 1040644-22-1
• MF: C₂₁H₂₂Cl₂N₂O₃
• MW: 421.316983699799
• CID: 6101301
• PubChem ID: 25851243
• Update Time: 2025-06-26

2-(2,4-dichlorophenoxy)-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]acetamide
• 2-(2,4-dichlorophenoxy)-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]acetamide
• F5098-0455
• 1040644-22-1
• 2-(2,4-dichlorophenoxy)-N-(1-pivaloylindolin-6-yl)acetamide
• AKOS024498081

• Inchi： 1S/C21H22Cl2N2O3/c1-21(2,3)20(27)25-9-8-13-4-6-15(11-17(13)25)24-19(26)12-28-18-7-5-14(22)10-16(18)23/h4-7,10-11H,8-9,12H2,1-3H3,(H,24,26)
• InChI Key： FCUQZHJLRQETRG-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(=O)C(C)(C)C)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 420.1007480g/mol
• Monoisotopic Mass: 420.1007480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 2-(2,4-dichlorophenoxy)-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]acetamide

Introduction to 2-(2,4-Dichlorophenoxy)-N-[1-(2,2-Dimethylpropanoyl)-2,3-Dihydro-1H-Indol-6-Yl]Acetamide (CAS No. 1040644-22-1)

The compound 2-(2,4-dichlorophenoxy)-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]acetamide, identified by the CAS registry number 1040644-22-1, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in areas such as pest control, agricultural chemistry, and pharmaceutical development.

The molecular structure of this compound is characterized by a phenoxy group attached to an acetamide moiety, which is further connected to a dihydroindole ring system. The presence of the phenoxy group and the dihydroindole ring contributes to its versatile reactivity and selectivity in chemical reactions. Additionally, the substitution pattern on the phenoxy group (specifically the 2,4-dichloro substitution) plays a crucial role in determining its pharmacokinetic properties and biological activity.

Recent research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to enhance its stability and bioavailability. For instance, studies have demonstrated that modifying the substituents on the dihydroindole ring can significantly influence its solubility and permeability, making it more suitable for oral administration in pharmaceutical applications.

In terms of biological activity, this compound has shown promising results in pest control studies. It has been tested as a potential candidate for controlling agricultural pests due to its ability to disrupt insect hormone pathways. Recent experiments have indicated that it exhibits high efficacy against specific pest species while showing minimal toxicity to non-target organisms. This dual functionality makes it an attractive option for sustainable agriculture practices.

Furthermore, this compound has been investigated for its potential in medicinal chemistry. Researchers have explored its role as a modulator of key enzymes involved in inflammatory pathways. Preliminary findings suggest that it may possess anti-inflammatory properties, making it a candidate for drug development targeting conditions such as arthritis or neuroinflammation.

The environmental impact of this compound is another area of active research. Studies are being conducted to assess its biodegradability and potential accumulation in ecosystems. Early results indicate that under controlled conditions, the compound undergoes rapid degradation, reducing its environmental footprint.

In conclusion, 2-(2,4-dichlorophenoxy)-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]acetamide (CAS No. 1040644-22-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and promising biological activities make it a subject of ongoing research interest. As advancements continue to be made in synthesis techniques and biological testing methodologies, this compound holds great promise for contributing to both agricultural and medical innovations.